Cas no 1016835-70-3 (methyl 2-(3-cyanopyridin-2-yl)aminoacetate)

• Product Name: methyl 2-(3-cyanopyridin-2-yl)aminoacetate
• CAS No: 1016835-70-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD09936640
• CID: 5175786
• PubChem ID: 24697865
• Update Time: 2025-10-25

methyl 2-(3-cyanopyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(3-cyanopyridin-2-yl)amino]acetate
• Glycine, N-(3-cyano-2-pyridinyl)-, methyl ester
• methyl 2-(3-cyanopyridin-2-yl)aminoacetate

• MDL： MFCD09936640
• Inchi： 1S/C9H9N3O2/c1-14-8(13)6-12-9-7(5-10)3-2-4-11-9/h2-4H,6H2,1H3,(H,11,12)
• InChI Key： MFPDTAGMDDYHFM-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C(C#N)=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 1.4
• Topological Polar Surface Area: 75

Additional information on methyl 2-(3-cyanopyridin-2-yl)aminoacetate

Methyl 2-(3-Cyanopyridin-2-yl)aminoacetate: An Overview of a Promising Compound (CAS No. 1016835-70-3)

Methyl 2-(3-cyanopyridin-2-yl)aminoacetate (CAS No. 1016835-70-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of methyl 2-(3-cyanopyridin-2-yl)aminoacetate.

Chemical Structure and Properties

Methyl 2-(3-cyanopyridin-2-yl)aminoacetate is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in the ring. The compound features a methyl ester group attached to an aminoacetate moiety, which is further substituted with a 3-cyanopyridin-2-yl group. This unique structural arrangement imparts several interesting properties to the molecule:

• Solubility: The presence of the ester and amine groups enhances the solubility of the compound in both polar and non-polar solvents, making it suitable for various chemical reactions and biological assays.
• Stability: The compound exhibits good stability under standard laboratory conditions, although it may be sensitive to strong acids or bases.
• Reactivity: The amino group and the cyano group provide multiple reaction sites, enabling the synthesis of a wide range of derivatives through various chemical transformations.

Synthesis Methods

The synthesis of methyl 2-(3-cyanopyridin-2-yl)aminoacetate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-cyanopyridine with an appropriate amino acid ester derivative. For example, the following synthetic route has been widely used:

1. Nucleophilic Substitution: 3-Cyanopyridine is reacted with methyl bromoacetate in the presence of a base such as potassium carbonate to form the intermediate bromide.
2. Amination: The bromide intermediate is then treated with ammonia or an amine source to introduce the amino group, yielding the final product.

This synthetic route is highly efficient and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

Biological Activities

Methyl 2-(3-cyanopyridin-2-yl)aminoacetate has been extensively studied for its biological activities, which include:

• Anticancer Activity: Research has shown that this compound exhibits potent anticancer activity against various cancer cell lines. Studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.
• Anti-inflammatory Effects: The compound has also been found to possess anti-inflammatory properties. It can effectively reduce inflammation by inhibiting key inflammatory mediators such as TNF-α and IL-6.
• Neuroprotective Properties: strong>: Preliminary studies suggest that methyl 2-(3-cyanopyridin-2-yl)aminoacetate strong > may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. li > ul > < p >Recent research has focused on elucidating the mechanisms underlying these biological activities. For instance, studies have shown that the anticancer effects of< strong >methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong > are mediated through the inhibition of specific signaling pathways involved in cell proliferation and survival.< / p > < p >< strong >Potential Applications< / strong >< / p > < p >Given its diverse biological activities,< strong >methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong > holds significant potential for various therapeutic applications:< / p > < ul > < li >< strong >Cancer Therapy:< / strong > The potent anticancer activity of this compound makes it a promising candidate for developing new anticancer drugs.< / li > < li >< strong >Inflammatory Diseases:< / strong > Its anti-inflammatory properties suggest potential use in treating conditions such as arthritis and inflammatory bowel disease.< / li > < li >< strong >Neurodegenerative Disorders:< / strong > The neuroprotective effects of< strong >methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong > may lead to new treatments for neurodegenerative diseases.< / li > ul > < p >Moreover,< strong >methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong > can serve as a valuable lead compound for further drug discovery efforts. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects.< / p > < p >< strong >Conclusion< / strong >< / p > < p >< strong >Methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong >(CAS No. 1016835-70-3) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action,< strong >methyl 2-(3-cyanopyridin-2-yl)aminoacetate< / strong > is poised to play a significant role in advancing our understanding and treatment of various diseases.< / p > article > response >